D-Erythro-sphingosyl phosphoinositol

• Molecular Formula: C24H48NO10P
• Molecular Weight: 541.6 g/mol
• InChI: InChI=1S/C24H48NO10P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(26)17(25)16-34-36(32,33)35-24-22(30)20(28)19(27)21(29)23(24)31/h14-15,17-24,26-31H,2-13,16,25H2,1H3,(H,32,33)/b15-14+/t17-,18+,19?,20-,21+,22+,23+,24?/m0/s1
• InChIKey: NFRGTPKVKNBLRN-JCNHODMVSA-N

D-Erythro-sphingosyl Phosphoinositol (SPI) – Unique Sphingolipid for Targeted Delivery

D-Erythro-sphingosyl phosphoinositol (SPI), also referred to as Sphingosyl PI (d18:1) or (2S,3R,4E)-2-azaniumyl-3-hydroxyoctadec-4-en-1-yl (3R)-2,3,4,5,6-pentahydroxycyclohexyl phosphate , is a synthetic phosphosphingolipid that combines a sphingosine backbone with a phosphoinositol headgroup . This compound serves as a lipid nanoparticle capable of covalent conjugation to antibodies, enabling targeted compound delivery and enhanced accumulation in specific cell types . It is also recognized as a potential ligand for augmenting antibody efficacy in immunosuppressive applications and a tool for investigating cell signaling and lipid metabolism mechanisms .

Antibody conjugate & nanoparticle assembly

Sphingolipid signaling & metabolism studies

Ceramide phosphoinositol synthesis

Why SPI Substitution Undermines Experimental Integrity

Substituting D-Erythro-sphingosyl phosphoinositol with structurally related sphingolipids such as sphingosine-1-phosphate (S1P) or sphingosylphosphorylcholine (SPC) is scientifically unsound due to fundamental differences in molecular architecture and resultant biological function. While S1P and SPC function primarily as extracellular signaling molecules via G protein-coupled receptors [1], D-Erythro-sphingosyl phosphoinositol possesses a distinct inositol phosphate headgroup that confers unique physicochemical properties, including the capacity to form stable lipid nanoparticles and covalently conjugate to antibodies . These structural attributes enable applications in targeted compound delivery and immunomodulation that cannot be recapitulated by simpler sphingoid base phosphates . Moreover, the SPI framework offers opportunities for rational modification of the sphingosyl, phosphate, and inositol residues to optimize substrate-mimetic performance and receptor-targeted delivery [2]. Generic substitution therefore introduces uncontrolled variables that can invalidate experimental outcomes.

Target

SPI

Forms stable nanoparticles and covalently conjugates antibodies via inositol phosphate headgroup.

Substitute

S1P / SPC

Soluble extracellular ligands; lack nanoparticle assembly and conjugation capability.

Target

SPI

Modular scaffold: sphingosyl chain, phosphate, and inositol ring independently modifiable.

Substitute

S1P

Limited to sphingoid base and phosphate modifications; no inositol ring.

• [1] Niedernberg, A., et al. (2003). Comparative analysis of functional assays for characterization of agonist ligands at G protein-coupled receptors. J Biomol Screen, 8(5), 500-10. View Source
• [2] NIH Grant R43CA057107-01: Probes and Modulators of the Pi-Plc Cascade. View Source

SPI vs. Sphingolipid Comparators: Key Differentiators

Purity Advantage Over S1P

D-Erythro-sphingosyl phosphoinositol is consistently supplied at a purity exceeding 99% as determined by HPLC analysis . In comparison, commercially available sphingosine-1-phosphate (S1P), a common sphingolipid alternative, is frequently provided at lower purity specifications, such as ≥95% or >98% . This purity differential is critical for minimizing confounding biological effects from impurities in sensitive cellular assays and bioconjugation applications.

Purity

Supplier-reported

SPI: >99% (HPLC)
S1P: ≥95–98%

Supports reproducible conjugation; lower impurity background.

Cross-vendor comparison; verify lot-specific COA.

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (HPLC)
Comparator Or Baseline	Sphingosine-1-phosphate (S1P): ≥95% to >98%
Quantified Difference	≥1-4 percentage point improvement in purity
Conditions	Commercial vendor specifications (ChemicalBook, Aladdin, Sigma-Aldrich vs. Selleck, Focus Biomolecules)

Why This Matters

Higher purity reduces experimental noise from impurities, which is essential for reproducible bioconjugation efficiency and accurate dose-response determinations.

Storage Stability Advantage Over S1P

D-Erythro-sphingosyl phosphoinositol powder remains stable for at least 1 year when stored at -20°C [1]. In contrast, sphingosine-1-phosphate (S1P) exhibits significantly reduced stability in solution, with vendor guidelines recommending storage of methanolic or BSA/water solutions for only up to 2 months at -20°C . This difference is attributed to the enhanced chemical robustness conferred by the phosphoinositol headgroup and the compound's formulation as a dry powder.

Storage stability

Supplier-reported

SPI powder: 1 year at -20°C
S1P solution: 2 months at -20°C

Reduced procurement frequency and lot variability.

Based on vendor stability specifications; validate under lab conditions.

Evidence Dimension	Storage Stability
Target Compound Data	Stable for 1 year at -20°C as powder
Comparator Or Baseline	Sphingosine-1-phosphate (S1P): Solutions stable for only 2 months at -20°C
Quantified Difference	6-fold longer shelf-life in solid state
Conditions	Vendor stability specifications (Creative Enzymes, Alfa Chemistry vs. Focus Biomolecules)

Why This Matters

Extended shelf-life reduces procurement frequency, minimizes lot-to-lot variability, and ensures experimental consistency over long-term projects.

• [1] Creative Enzymes. Sphingosyl PI (d18:1) Product Datasheet. View Source

Modular SPI Scaffold for Rational Design

D-Erythro-sphingosyl phosphoinositol belongs to a class of sphingolipid analogues (SPIs) that incorporate an inositol-1-phosphate headgroup, formally derived by replacement of the 1,2-diacyl-sn-glycerol residue in phosphatidylinositol (PI) with a sphingosine moiety [1]. This architecture permits independent modification of the sphingosyl base, phosphate linker, and inositol ring—a design flexibility not achievable with simpler sphingoid bases like S1P [2]. The SPI scaffold has been validated as a substrate analogue for phosphatidylinositol-specific phospholipase C (PI-PLC), opening avenues for rational design of probes to modulate intracellular signaling cascades [3].

Modular scaffold

Class-level inference

Three modifiable domains: sphingosyl chain, phosphate, inositol ring.

Enables rational design of tailored analogs for delivery and enzyme studies.

SPI chemistry literature; domain modifications require independent synthesis and validation.

Evidence Dimension	Molecular Design Flexibility
Target Compound Data	Three modifiable domains: sphingosyl chain, phosphate, inositol ring
Comparator Or Baseline	Sphingosine-1-phosphate (S1P): Limited to modifications of the sphingoid base and phosphate group only
Quantified Difference	At least 1 additional chemically addressable site (inositol ring)
Conditions	Structural analysis based on published SPI chemistry and enzymology studies

Why This Matters

This modular architecture enables the synthesis of tailored analogs with optimized membrane affinity, receptor targeting, and enzymatic stability, directly impacting the design of next-generation delivery vehicles.

• [1] NIH Grant R43CA057107-01: Probes and Modulators of the Pi-Plc Cascade. View Source
• [2] Waeber, C., & Salomone, S. (2011). Selectivity and specificity of sphingosine-1-phosphate receptor ligands. Frontiers in Pharmacology. View Source
• [3] Niedernberg, A., et al. (2003). Comparative analysis of functional assays for characterization of agonist ligands at G protein-coupled receptors. J Biomol Screen, 8(5), 500-10. View Source

Covalent Antibody Conjugation for Targeted Delivery

D-Erythro-sphingosyl phosphoinositol functions as a lipid nanoparticle that can be covalently linked to antibodies, thereby enabling targeted compound delivery to specific cell types . This property has been exploited to enhance the accumulation of payload compounds in designated cellular populations, a capability absent in structurally simpler sphingolipids like S1P, which act as soluble extracellular ligands and lack inherent nanoparticle-forming or bioconjugation functionality . While direct quantitative comparisons of delivery efficiency are not available in the primary literature, the presence of a chemically addressable inositol phosphate headgroup uniquely facilitates stable covalent conjugation [1].

Antibody conjugation

Class-level inference

SPI: covalent linkage to antibodies via nanoparticle formation.
S1P: no reported conjugation or nanoparticle assembly.

Non-substitutable for targeted delivery system development.

Functional property; direct comparative delivery efficiency data not available.

Evidence Dimension	Antibody Conjugation Capability
Target Compound Data	Covalent linkage to antibodies via lipid nanoparticle formation
Comparator Or Baseline	Sphingosine-1-phosphate (S1P): No reported antibody conjugation or nanoparticle assembly
Quantified Difference	Qualitative functional difference (present vs. absent)
Conditions	Vendor technical descriptions and published SPI chemistry

Why This Matters

For researchers developing targeted delivery systems or antibody-drug conjugates, the covalent conjugation capacity of D-Erythro-sphingosyl phosphoinositol is a non-substitutable attribute that directly enables the experimental paradigm.

• [1] NIH Grant R43CA057107-01: Probes and Modulators of the Pi-Plc Cascade. View Source

Validated Applications of SPI

Ceramide Phosphoinositol Synthesis

D-Erythro-sphingosyl phosphoinositol serves as a critical starting material for the synthesis of D-erythro-N-palmitoyl-inositol-phosphorylceramide, a complex sphingolipid used in membrane biophysics and lipid signaling studies . The >99% purity of the starting material ensures minimal side-product formation during acylation reactions, directly impacting the yield and purity of the final ceramide phosphoinositol product.

Antibody-Functionalized Lipid Nanoparticles

The ability of D-Erythro-sphingosyl phosphoinositol to form stable lipid nanoparticles and undergo covalent conjugation to antibodies makes it a foundational component for developing targeted delivery systems . This application leverages the compound's unique phosphoinositol headgroup as a conjugation handle, enabling precise spatial control over payload delivery to cells expressing specific surface antigens—a functionality not achievable with soluble sphingolipid ligands like S1P.

PI-PLC Signaling Pathway Investigation

As a putative substrate analogue for PI-PLC, D-Erythro-sphingosyl phosphoinositol can be employed to probe the catalytic mechanisms and substrate specificity of phospholipases involved in intracellular signaling [1]. The SPI framework allows researchers to systematically vary structural elements to map the enzyme's active site requirements, facilitating the development of novel inhibitors or activity-based probes.

Application

Selection Property

Validation Focus

Ceramide phosphoinositol synthesis

High starting material purity

Purity verification by HPLC

Antibody-functionalized lipid nanoparticles

Covalent conjugation via phosphoinositol headgroup

Nanoparticle formation and conjugation efficiency

PI-PLC signaling pathway investigation

Substrate analogue with modular scaffold

PI-PLC substrate acceptance and inhibition profiling

• [1] NIH Grant R43CA057107-01: Probes and Modulators of the Pi-Plc Cascade. View Source